Cas no 1248431-23-3 (4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol)

• Product Name: 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol
• CAS No: 1248431-23-3
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5177590
• PubChem ID: 61242030
• Update Time: 2026-03-05

4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol
• 4-methyl-2-((4-methylcyclohexyl)amino)pentan-1-ol

• Inchi： 1S/C13H27NO/c1-10(2)8-13(9-15)14-12-6-4-11(3)5-7-12/h10-15H,4-9H2,1-3H3
• InChI Key： YEEAQNAMMIZANY-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NC1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• XLogP3: 2.9
• Topological Polar Surface Area: 32.299

Additional information on 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol

Introduction to 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol and Its CAS No. 1248431-23-3

4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol, identified by the CAS number 1248431-23-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic pathways. The structural motif, featuring a pentan-1-ol backbone substituted with a 4-methylcyclohexylamino group, imparts unique physicochemical properties that make it a valuable candidate for further investigation.

The synthesis of 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol involves intricate organic transformations that highlight the compound's synthetic utility. The presence of the secondary amine functionality and the bulky 4-methylcyclohexyl side chain suggests potential roles in modulating metabolic stability and pharmacokinetic profiles. Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which are crucial for understanding the compound's behavior in biological systems.

One of the most compelling aspects of this compound is its relevance to emerging research trends in medicinal chemistry. The structural features of 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol align well with the growing interest in molecules that exhibit dual functionality—capable of interacting with multiple biological targets simultaneously. Such compounds are often more efficacious and less prone to resistance mechanisms compared to traditional single-target drugs. The 4-methylcyclohexyl moiety, in particular, has been shown to enhance solubility and bioavailability, making it an attractive feature for drug-like molecules.

In the context of current research, 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol has been explored as a precursor in the synthesis of novel scaffolds for treating neurological disorders. Studies indicate that derivatives of this compound may exhibit properties similar to known bioactive agents that target neurotransmitter systems. The flexibility provided by the pentan-1-ol chain allows for conformational diversity, which is often essential for receptor binding affinity. Furthermore, the secondary amine can serve as a site for further derivatization, enabling fine-tuning of pharmacological activity.

The role of computational modeling in optimizing 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol derivatives cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how modifications to the core structure will influence its interactions with biological targets. For instance, alterations to the 4-methylcyclohexyl group could significantly impact metabolic pathways, while changes to the amine functionality might enhance binding affinity at specific receptors. These insights are critical for designing next-generation therapeutics with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, CAS No. 1248431-23-3 represents an interesting challenge due to its stereochemical complexity. The presence of multiple stereocenters necessitates careful control during synthesis to ensure high enantiomeric purity—a critical factor in pharmaceutical applications where chirality often dictates biological activity. Recent reports highlight innovative catalytic methods that have enabled more efficient access to enantiomerically pure forms of this compound, paving the way for scalable production processes.

The pharmacological potential of 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol extends beyond neurological applications. Preliminary data suggest that this molecule may exhibit anti-inflammatory properties by modulating cytokine production pathways. The ability to interact with both enzymatic and non-enzymatic targets makes it a versatile tool for studying complex disease mechanisms. Moreover, its structural similarity to known bioactive compounds facilitates rapid adoption into existing drug discovery pipelines.

In conclusion, 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol (CAS No. 1248431-23-3) is a compound with substantial promise in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics with enhanced pharmacological profiles. As computational methods continue to evolve and synthetic techniques become more sophisticated, compounds like this will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.